Cas no 1805176-30-0 (2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride
• CAS No: 1805176-30-0
• MF: C₆H₂Cl₂F₂N₂O₄S
• MW: 307.058885097504
• CID: 4873525
• Update Time: 2025-11-01

2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2N2O4S/c7-4-2(5(9)10)1-3(17(8,15)16)6(11-4)12(13)14/h1,5H
• InChI Key： KHAQVJOKOWBWIX-UHFFFAOYSA-N
• SMILES： ClS(C1C([N+](=O)[O-])=NC(=C(C(F)F)C=1)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 2.6
• Topological Polar Surface Area: 101

Additional information on 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride

Introduction to 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride (CAS No. 1805176-30-0)

2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805176-30-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridine derivatives, characterized by its unique structural features that include a chloro substituent at the 2-position, a difluoromethyl group at the 3-position, and a nitro group at the 6-position, all attached to a pyridine core. The presence of a sulfonyl chloride group at the 5-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The significance of 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride lies in its potential applications as a building block for more complex molecules. In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit desirable pharmacological properties. The structural motifs present in this compound, such as the nitro and difluoromethyl groups, are known to influence biological activity by modulating electronic and steric effects. These features make it an attractive candidate for further exploration in drug discovery and development.

One of the most compelling aspects of 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride is its role as a precursor in the synthesis of biologically active compounds. The sulfonyl chloride functionality allows for facile introduction of sulfonamide derivatives, which are prevalent in many therapeutic agents. For instance, sulfonamides have been widely used in antibiotics, anti-inflammatory drugs, and diuretics. By leveraging the reactivity of this compound, researchers can design and synthesize novel sulfonamide-based molecules with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in improving drug efficacy and pharmacokinetic properties. The incorporation of fluorine atoms into pharmaceuticals often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride, the presence of a difluoromethyl group at the 3-position aligns with this trend, suggesting potential advantages in drug design. This structural feature may contribute to increased bioavailability and reduced susceptibility to degradation by metabolic enzymes.

The nitro group at the 6-position of the pyridine ring is another critical feature that influences the chemical behavior and biological activity of this compound. Nitroaromatics are well-documented for their diverse pharmacological effects, including antimicrobial, antiviral, and anticancer properties. The electron-withdrawing nature of the nitro group can enhance interactions with biological targets by increasing electrophilicity or altering electronic distributions within the molecule. This makes 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride a promising candidate for further investigation in these areas.

In terms of synthetic utility, 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride offers several advantages due to its reactive sulfonyl chloride moiety. This group readily reacts with nucleophiles such as amines, alcohols, and thiols to form corresponding sulfonamides, sulfates, or thioureas. Such transformations are fundamental in constructing complex molecular architectures used in drug development. The chloro substituent at the 2-position also provides additional sites for functionalization via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling further diversification of derivatives.

Current research trends indicate that heterocyclic compounds continue to be a cornerstone in pharmaceutical innovation. Pyridine derivatives, in particular, have been extensively studied for their broad spectrum of biological activities. The structural diversity inherent in compounds like 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride allows for fine-tuning of pharmacological profiles to meet specific therapeutic needs. For example, modifications at different positions on the pyridine ring can lead to changes in receptor binding affinity or metabolic stability.

The sulfonyl chloride functionality at the 5-position is particularly noteworthy for its role in generating sulfonamide linkages, which are crucial for drug design. Sulfonamides have been successfully incorporated into various therapeutic classes due to their ability to form stable hydrogen bonds with biological targets. This interaction often enhances drug potency and selectivity. By using 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride as an intermediate, researchers can access a range of sulfonamide derivatives with potential applications across multiple therapeutic areas.

Recent studies have also explored the use of fluorinated nitropyridines as intermediates in agrochemical development. Fluoro-substituted compounds are known to exhibit improved pest resistance and environmental stability compared to their non-fluorinated counterparts. The unique combination of functional groups in 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride makes it a versatile platform for designing novel agrochemicals that address emerging challenges in crop protection.

In conclusion,2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride (CAS No. 1805176-30-0) represents a significant advancement in synthetic chemistry with potential applications spanning pharmaceuticals and agrochemicals. Its structural features—chloro substituent, difluoromethyl group, nitro group, and sulfonyl chloride moiety—offer multiple opportunities for functionalization and derivatization. As research continues to uncover new biological activities and synthetic methodologies,2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-sulfonyl chloride is poised to play an increasingly important role in developing next-generation therapeutics and crop protection agents.